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Compound of Interest

Compound Name: L2H2-6Otd

Cat. No.: B12408885 Get Quote

The following document provides a comprehensive, step-by-step guide for the proper and safe

disposal of L2H2-6Otd (CAS No. 1016263-75-4), a compound used in laboratory research.

Adherence to these procedures is critical to ensure personnel safety and environmental

compliance. All handling and disposal steps should be performed within a certified chemical

fume hood while wearing appropriate Personal Protective Equipment (PPE).

Immediate Safety and Hazard Assessment
Before handling, it is crucial to understand the hazards associated with L2H2-6Otd. The

compound is classified under the Globally Harmonized System (GHS) with specific warnings

that dictate its handling and disposal requirements.[1]

Key Hazards:

H302: Harmful if swallowed.[1]

H410: Very toxic to aquatic life with long-lasting effects.[1]

This high aquatic toxicity necessitates that L2H2-6Otd and any materials contaminated with it

must not be disposed of down the drain or in regular trash.[2][3][4] All waste must be collected

and managed as hazardous chemical waste.
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Property Value / Classification Source

CAS Number 1016263-75-4 [1]

Molecular Formula C₃₀H₃₀N₁₀O₈ [1]

GHS Hazard Class
Acute toxicity, Oral (Category

4)
[1]

Acute aquatic toxicity

(Category 1)
[1]

Chronic aquatic toxicity

(Category 1)
[1]

Key Hazard Statements H302: Harmful if swallowed. [1]

H410: Very toxic to aquatic life

with long lasting effects.
[1]

Key Precautionary Statements
P273: Avoid release to the

environment.
[1]

P391: Collect spillage. [1]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

| Incompatible Materials| Strong acids/alkalis, strong oxidizing/reducing agents. |[1] |

Procedural Workflow for Disposal
The decision and execution process for disposing of L2H2-6Otd must be systematic. The

following diagram illustrates the required workflow from identifying the material as waste to its

final collection.
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Identify L2H2-6Otd as Waste

Consult Safety Data Sheet (SDS)

Acquire Approved Hazardous Waste Container

Is the original container intact and usable?

Use Original Container

Yes

Transfer to New, Compatible Container

No

Affix Hazardous Waste Label

Transfer Waste Material

Store in Satellite Accumulation Area (SAA)

Keep Container Securely Closed Request Pickup from EHS/EHRS

When Full or per Schedule

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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